(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3O5S2/c1-23-8-7-18-11-4-3-10(24-2)9-13(11)26-16(18)17-15(20)12-5-6-14(25-12)19(21)22/h3-6,9H,7-8H2,1-2H3
• InChI Key: IEMPKAJDAVWPLJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C16H15N3O5S2
• Molecular Weight: 393.4 g/mol

Description

Benzo[d]thiazol-2(3H)-one derivatives are a class of compounds that have been synthesized and studied for their potential biological activities. They are often synthesized by 1,3-dipolar cycloaddition with different aryl azides in a copper-catalyzed one-pot reaction.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a benzo[d]thiazol-2(3H)-one derivative with different reagents in a one-pot reaction. For example, 6-bromobenzo[d]thiazol-2(3H)-one has been reacted with propargyl bromide and different aryl azides to produce a series of 1,2,3-triazole derivatives.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and depend on the specific reagents and conditions used. For example, the reaction of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides results in the formation of 1,2,3-triazole derivatives.

Scientific Research Applications

Oligonucleotides and RNA-binding Affinity

• Application : Oligonucleotides play a crucial role in gene regulation, diagnostics, and therapeutics. PS-MOE oligonucleotides exhibit increased RNA-binding affinity due to the incorporation of R_p-PS linkages. .

Corrosion Inhibition

• Application : It acts as a corrosion inhibitor for mild steel (MS) in 0.5 M HCl solution. .

Anticancer Flavonoid

• Application : DMC, isolated from Syzygium campanulatum and Syzygium nervosum, exhibits anticancer activity. .

Thermoresponsive Polymer

• Application : PbMOEAm combines amide and ethyleneglycolether motifs. It undergoes a lower critical solution temperature (LCST)-type phase transition. .

Other Applications

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Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets, influencing their function and leading to observable effects .

Mode of Action

The compound’s mode of action is primarily through its interaction with its targetsIt is known that the compound’s structure allows it to form bonds with its targets, altering their function .

Biochemical Pathways

Similar compounds have been found to influence various pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Similar compounds have been found to induce various molecular and cellular changes .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, solvent effects can affect the excited state intramolecular proton transfer (ESIPT) reaction of similar compounds, gradually inhibiting it as solvent polarity increases . This can have significant implications for the compound’s function in different environments.